6-methyl-2-[(1-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-methyl-2-[[1-(6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)azetidin-3-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C16H18N6O/c1-10-3-4-14(23)22(20-10)8-12-6-21(7-12)16-15-13(17-9-18-16)5-11(2)19-15/h3-5,9,12,19H,6-8H2,1-2H3
• InChI Key: XMYLGWVMIPPXCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C=C1)CC2CN(C2)C3=NC=NC4=C3NC(=C4)C
• Molecular Formula: C16H18N6O
• Molecular Weight: 310.35 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 6-methyl-2-[(1-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one involves complex reactions including the reaction of 6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4(3H)-one with methyl chloroacetate followed by hydrazinolysis to produce derivatives with pronounced biological activities (Pivazyan et al., 2019).

Molecular Structure Analysis

The molecular structure of related compounds shows significant polarization of electronic structures, as seen in 6-amino-3-methyl-5-nitroso-2-(pyrrolidin-1-yl)pyrimidin-4(3H)-one, indicating intramolecular hydrogen bonding and distinct molecular arrangements forming ribbons and sheets (Orozco et al., 2009).

Chemical Reactions and Properties

Chemical reactions of this class include the synthesis of novel pyridazin-3-one derivatives through reactions between 3-oxo-2-arylhydrazonopropanals and active methylene compounds, showcasing the formation of diverse derivatives with specific structural features (Ibrahim & Behbehani, 2014).

Physical Properties Analysis

The physical properties of related compounds, such as solubility, melting points, and crystalline structure, are crucial for understanding their behavior in various conditions. However, specific details on the physical properties of this compound are not directly available but can be inferred from related studies on pyrimidinones and pyridazines.

Chemical Properties Analysis

The chemical properties, including reactivity towards different reagents and stability under various conditions, have been explored through the synthesis of derivatives like pyrrolo[2,3-d]pyrimidines, demonstrating the compound's versatile nature in forming new chemical entities with potential biological activities (Furrer, Wágner, & Fehlhaber, 1994).

Future Directions

The future directions for research on pyrrolopyrazine derivatives could involve further exploration of their biological activities and mechanisms of action. Additionally, more research could be conducted on the synthesis methods and structure-activity relationship (SAR) of these compounds.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and has been identified as a promising target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal progression of the cell cycle, leading to a halt in cell division .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, specifically the transition from the G1 phase to the S phase . This disruption can lead to cell cycle arrest, preventing the cell from dividing and potentially leading to cell death . The downstream effects of this disruption can vary depending on the specific characteristics of the cell, but they often include apoptosis, or programmed cell death .

Pharmacokinetics

Most of the synthesized compounds were predicted to have good pharmacokinetics properties in a theoretical kinetic study . The compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties would need to be studied in more detail to fully understand their impact on the compound’s bioavailability.

Result of Action

The primary result of the compound’s action is the inhibition of cell division, which can lead to cell death . This can have a significant impact on the growth of cancer cells, making the compound a potential candidate for cancer treatment .